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Compound of Interest

Compound Name: 1,2,4-Trioxane

Cat. No.: B1259687

Essential Safety and Handling Guide for 1,2,4-
Trioxane

Disclaimer: Specific safety and toxicological data for 1,2,4-Trioxane (CAS 7049-17-4) is not
readily available in public databases. The following guidance is based on general principles for
handling hazardous chemicals, information on the isomeric compound 1,3,5-Trioxane, and the
known risks associated with cyclic ethers and organic peroxides, due to the 1,2,4-trioxane ring
system's endoperoxide bridge. Researchers, scientists, and drug development professionals
must conduct a thorough, site-specific risk assessment before handling this compound.

Immediate Safety and Logistical Information

Handling 1,2,4-Trioxane requires stringent safety protocols due to its chemical structure. The
1,2,4-trioxane moiety is a key pharmacophore in antimalarial drugs like artemisinin, and its
endoperoxide bridge is crucial for its biological activity.[1][2][3][4] This structure also suggests
potential instability and reactivity, characteristic of organic peroxides. Therefore, it should be
handled with extreme caution.

Personal Protective Equipment (PPE): Proper PPE is mandatory to minimize exposure.[5]

o Eye Protection: Chemical safety goggles with a snug fit are essential. For splash hazards, a
face shield should be worn in addition to goggles.[6]
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» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.
Gloves must be inspected before use and disposed of properly after handling.[6]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood. If there is a risk of inhaling dust or vapors, a NIOSH-
approved respirator with appropriate cartridges should be used.

» Protective Clothing: A chemical-resistant lab coat or apron should be worn. For larger
guantities or increased risk of exposure, chemical-resistant coveralls may be necessary.[6]
Ensure clothing provides full body coverage. Closed-toe shoes are mandatory.

Operational and Disposal Plans

Handling and Storage:

Avoid contact with skin and eyes.

Prevent dust formation and inhalation.

Keep away from heat, sparks, open flames, and other ignition sources.

Store in a cool, dry, well-ventilated area away from incompatible materials.

Ground and bond containers when transferring material to prevent static discharge.

Disposal:

» Dispose of 1,2,4-Trioxane and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

e Do not dispose of down the drain or with general waste.

o Contaminated PPE should be disposed of as hazardous waste.

Emergency Procedures:

¢ In case of skin contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/260374285_Synthesis_and_study_of_cytotoxic_activity_of_124-trioxane-_and_egonol-derived_hybrid_molecules_against_Plasmodium_falciparum_and_multidrug-resistant_human_leukemia_cells
https://www.researchgate.net/publication/260374285_Synthesis_and_study_of_cytotoxic_activity_of_124-trioxane-_and_egonol-derived_hybrid_molecules_against_Plasmodium_falciparum_and_multidrug-resistant_human_leukemia_cells
https://www.benchchem.com/product/b1259687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, lifting
upper and lower eyelids occasionally. Seek medical attention.

« If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

 In case of a spill: Evacuate the area. Remove all ignition sources. Use a spark-proof tool and
absorbent material to clean up the spill. Place in a suitable, closed container for disposal.
Ensure adequate ventilation.

Data Presentation

Due to the lack of specific data for 1,2,4-Trioxane, the following tables include computed data
from PubChem for 1,2,4-Trioxane and experimental data for its isomer, 1,3,5-Trioxane, for
reference. These values may not be representative of 1,2,4-Trioxane's actual properties.

Physical and Chemical Properties

1,3,5-Trioxane

Property 1,2,4-Trioxane (Computed) .
(Experimental)
Molecular Formula CsHeOs CsHeOs
Molecular Weight 90.08 g/mol [7] 90.078 g/mol [8]
Melting Point Not Available 59-62 °C[8]
Boiling Point Not Available 114.5 °C[8]
Flash Point Not Available 45.0 °C[8]
Density Not Available 1.1 g/cm3[8]

Toxicological Information
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Data Point

1,2,4-Trioxane

1,3,5-Trioxane (Reference)

Acute Oral Toxicity

Data Not Available

LD50 Rat: > 2,000 mg/kg

Acute Dermal Toxicity

Data Not Available

LD50 Rabbit: > 3,000 mg/kg

Acute Inhalation Toxicity

Data Not Available

LC50 Rat: > 39.2 mg/l (4 h)

Carcinogenicity

In silico studies of some
derivatives suggest they are

non-carcinogenic.[1]

No component is identified as
a probable, possible, or
confirmed human carcinogen
by IARC.

Mutagenicity

In silico studies of some
derivatives suggest they are

non-mutagenic.[1]

Negative in Ames test.

Experimental Protocols

Detailed experimental protocols involving 1,2,4-Trioxane should be designed with the

assumption that it is a hazardous substance. All work should be conducted in a controlled
environment, such as a chemical fume hood. A detailed, step-by-step protocol for any
experiment should be written and reviewed by the institution's environmental health and safety
department before any work begins. This protocol should include all handling, reaction, workup,

and disposal steps, with specific PPE requirements for each step.

Mandatory Visualization

The following diagram illustrates a general workflow for the safe handling of 1,2,4-Trioxane.
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Safe Handling Workflow for 1,2,4-Trioxane

Preparation

Conduct Risk Assessment

Y

Gather Required PPE
(Goggles, Gloves, Lab Coat)

l

Prepare Fume Hood
and Emergency Equipment

Proceed with Caution

Hangling
A4

Weigh Compound
in Ventilated Enclosure

;

Set up Reaction
in Fume Hood

Y

Monitor Reaction

Cleanup & Disposal

Safely Quench Reaction

Y

Collect Waste in
Labeled Hazardous Waste Container

Y

Decontaminate Glassware
and Work Surfaces

Y

Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: General workflow for safely handling 1,2,4-Trioxane.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1259687?utm_src=pdf-body-img
https://www.benchchem.com/product/b1259687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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